Cas no 900010-20-0 (N'-cycloheptyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide)

• Product Name: N'-cycloheptyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide
• CAS No: 900010-20-0
• MF: C₂₀H₂₃FN₄O₂S
• MW: 402.485626459122
• CID: 5494114
• PubChem ID: 7423981
• Update Time: 2025-07-16

N'-cycloheptyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide Chemical and Physical Properties

Names and Identifiers

• AKOS024465937
• F2780-0184
• 900010-20-0
• N-cycloheptyl-N'-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide
• N'-cycloheptyl-N-[2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]ethanediamide
• N1-cycloheptyl-N2-(2-(4-fluorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide
• VU0498262-1
• N'-cycloheptyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide

• Inchi： 1S/C20H23FN4O2S/c21-13-7-9-15(10-8-13)25-18(16-11-28-12-17(16)24-25)23-20(27)19(26)22-14-5-3-1-2-4-6-14/h7-10,14H,1-6,11-12H2,(H,22,26)(H,23,27)
• InChI Key： JVXKSEDRSXPDJM-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C(NC1CCCCCC1)=O)=O)N(C1C=CC(=CC=1)F)N=2

Computed Properties

• Exact Mass: 402.15257532g/mol
• Monoisotopic Mass: 402.15257532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-cycloheptyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide

Recent Advances in the Study of N'-cycloheptyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide (CAS: 900010-20-0)

The compound N'-cycloheptyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide (CAS: 900010-20-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, mechanism of action, and biological activities, as well as its implications for drug development.

Recent studies have focused on the synthesis and optimization of this compound, which belongs to the thienopyrazole class of molecules. Researchers have developed novel synthetic routes to improve yield and purity, with particular emphasis on the cycloheptyl and fluorophenyl moieties, which are critical for its biological activity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound.

In terms of biological activity, N'-cycloheptyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide has demonstrated promising results in preclinical models. It exhibits potent inhibitory effects on specific kinase targets involved in inflammatory and oncogenic pathways. For instance, recent in vitro studies have shown that the compound effectively suppresses the activity of protein kinases such as JAK2 and PI3K, which are implicated in various cancers and autoimmune diseases.

Further investigations into its mechanism of action have revealed that the compound interacts with the ATP-binding sites of these kinases, thereby disrupting their catalytic activity. Molecular docking studies have provided insights into the binding affinity and specificity of the compound, highlighting the importance of the cycloheptyl and fluorophenyl groups in stabilizing these interactions. These findings suggest that the compound could serve as a lead molecule for the development of targeted kinase inhibitors.

In addition to its kinase inhibitory properties, the compound has also shown potential in modulating other biological pathways. Recent reports indicate that it may influence the NF-κB signaling pathway, which plays a central role in inflammation and immune responses. This dual activity makes it a compelling candidate for further exploration in the treatment of complex diseases such as rheumatoid arthritis and certain types of cancer.

Despite these promising results, challenges remain in the development of N'-cycloheptyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Current efforts are focused on structural modifications to enhance its drug-like properties while maintaining its biological efficacy.

In conclusion, the compound N'-cycloheptyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide (CAS: 900010-20-0) represents a promising avenue for drug discovery, particularly in the areas of kinase inhibition and inflammatory disease modulation. Continued research and optimization efforts are expected to yield more potent and selective derivatives, paving the way for clinical development. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of such complex molecules and their therapeutic potential.